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Compound of Interest

Compound Name: 2-Propoxyaniline hydrochloride

Cat. No.: B1644150

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Propoxyaniline hydrochloride. Designed for researchers, scientists, and drug
development professionals, this document moves beyond a simple checklist to instill a deep
understanding of the causality behind each safety measure. Our commitment is to provide
value beyond the product, ensuring that every protocol described is a self-validating system for
laboratory safety.

Hazard Assessment: A Precautionary Approach

2-Propoxyaniline hydrochloride is an aniline derivative. While comprehensive toxicological
data for this specific salt is limited, the known hazards of the parent compound, 2-
propoxyaniline, and related aniline structures demand a stringent and cautious approach.[1]
The free base is classified as an acute toxin if swallowed, inhaled, or in contact with skin, and
is known to cause serious skin and eye irritation. Furthermore, it may cause respiratory
irritation and is very toxic to aquatic life.

Given these risks, we operate under the precautionary principle, treating the hydrochloride salt
with the same level of caution as its hazardous parent compound. The primary risks during
handling involve inhalation of airborne particulates and dermal contact.
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Hazard Classification (for .
. GHS Hazard Statement Precautionary Measures
2-propoxyaniline)

P261: Avoid breathing dust.

o H302 + H312 + H332: Harmful P280: Wear protective
Acute Toxicity (Oral, Dermal,

) if swallowed, in contact with gloves/clothing. P264: Wash
Inhalation) _ . _ _
skin or if inhaled skin thoroughly after handling.
[2]
P302+P352: IF ON SKIN:
Skin Irritation H315: Causes skin irritation Wash with plenty of soap and
water.[2]
) P305+P351+P338: IF IN
o H319: Causes serious eye ] ] )
Eye Irritation o EYES: Rinse cautiously with
irritation )
water for several minutes.[2]
B o H335: May cause respiratory P271: Use only outdoors or in
Specific Target Organ Toxicity o )
irritation a well-ventilated area.[2]

The First Line of Defense: Engineering and
Administrative Controls

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical
hazard. Its effectiveness is predicated on the proper implementation of engineering and
administrative controls, which are designed to minimize exposure at the source.

» Engineering Controls: The primary engineering control for handling 2-Propoxyaniline
hydrochloride is a certified chemical fume hood. This containment system captures
airborne particles at the source, preventing inhalation.[3] All weighing and handling of the
solid compound must occur within this controlled space. A safety shower and eyewash
station must be readily accessible.[2][3]

o Administrative Controls: Access to areas where this compound is handled should be
restricted to trained personnel. Do not eat, drink, or smoke in the laboratory.[3][4] Thoroughly
wash hands and forearms after handling is complete, even after gloves have been removed.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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